Cas no 60249-14-1 (2H-Pyran-3(6H)-one, 2-ethyl-6-methoxy-)

• Product Name: 2H-Pyran-3(6H)-one, 2-ethyl-6-methoxy-
• CAS No: 60249-14-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD18975211
• CID: 1618863
• PubChem ID: 332602
• Update Time: 2025-05-22

2H-Pyran-3(6H)-one, 2-ethyl-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-methoxy-2H-pyran-5-one
• CTK8J5433
• 2-ethyl-6-methoxy-6H-pyran-3-one
• 2H-Pyran-3(6H)-one, 2-ethyl-6-methoxy-
• 2-ethyl-6-methoxy-3-oxo-3,6-dihydro-2H-pyran
• NSC330492
• AC1L7BHC
• 2-Ethyl-6-methoxy-3,6-dihydro-2H-pyran-3-one
• VYWBYISNYZSJLL-UHFFFAOYSA-N
• 2-Ethyl-6-methoxy-2H-pyran-3(6H)-one
• AS-62534
• NSC-330492
• 60249-14-1
• AKOS037645717
• 2-ethyl-6-methoxy-2,6-dihydropyran-3-one
• DB-323879
• SCHEMBL11350688
• DTXSID00318415
• D93133

• MDL： MFCD18975211
• Inchi： 1S/C8H12O3/c1-3-7-6(9)4-5-8(10-2)11-7/h4-5,7-8H,3H2,1-2H3
• InChI Key： VYWBYISNYZSJLL-UHFFFAOYSA-N
• SMILES： O1C(C=CC(C1CC)=O)OC

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 0.9

Experimental Properties

• PSA: 35.53
• LogP: 0.89300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on 2H-Pyran-3(6H)-one, 2-ethyl-6-methoxy-

Comprehensive Overview of 2H-Pyran-3(6H)-one, 2-ethyl-6-methoxy- (CAS No. 60249-14-1)

2H-Pyran-3(6H)-one, 2-ethyl-6-methoxy- (CAS No. 60249-14-1) is a specialized organic compound belonging to the pyranone family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries, including flavor and fragrance, pharmaceutical intermediates, and organic synthesis. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel heterocyclic compounds with versatile functionalities.

The molecular formula of 2H-Pyran-3(6H)-one, 2-ethyl-6-methoxy- is C₈H₁₂O₂, featuring a six-membered oxygen-containing ring with an ethyl group at the 2-position and a methoxy group at the 6-position. This structural configuration contributes to its distinct chemical reactivity and physical properties, making it a valuable building block in synthetic chemistry. Recent studies highlight its role in the development of bioactive molecules, particularly in the design of flavor enhancers and aroma compounds.

One of the most searched topics related to CAS No. 60249-14-1 is its application in the flavor industry. Consumers and manufacturers alike are keen to understand how this compound contributes to the creation of natural-like flavors and synthetic aroma chemicals. With the rising trend of clean-label products and sustainable ingredients, 2H-Pyran-3(6H)-one, 2-ethyl-6-methoxy- offers a promising alternative for achieving complex olfactory profiles without relying on traditional extraction methods.

In the realm of pharmaceutical research, this compound is being investigated for its potential as a scaffold molecule in drug discovery. Its heterocyclic framework is structurally similar to several biologically active compounds, making it a candidate for the synthesis of new therapeutic agents. Questions frequently arise about its metabolic stability and bioavailability, which are critical factors in medicinal chemistry.

From a synthetic chemistry perspective, 2H-Pyran-3(6H)-one, 2-ethyl-6-methoxy- is valued for its reactivity in cyclization reactions and functional group transformations. Laboratories and chemical suppliers often search for optimized synthesis protocols and purification techniques to produce high-purity batches of this compound. Its compatibility with green chemistry principles is another area of interest, as industries strive to reduce environmental impact while maintaining cost efficiency.

The spectroscopic characterization of CAS No. 60249-14-1, including NMR and mass spectrometry data, is frequently requested by analytical chemists and quality control teams. Accurate identification and quantification of this compound are essential for ensuring product consistency and regulatory compliance in end-use applications. Additionally, its storage stability and handling precautions are common topics in technical discussions.

As the demand for specialty chemicals continues to grow, 2H-Pyran-3(6H)-one, 2-ethyl-6-methoxy- stands out as a compound with multifunctional utility. Whether in fragrance formulation, pharmaceutical development, or advanced material science, its unique properties align with contemporary trends in innovation and sustainability. Future research is expected to uncover even broader applications, solidifying its position as a key player in modern chemistry.